Cas no 6496-77-1 (5H-Benzocycloheptene-6,8-dicarboxylicacid, 6,7,8,9-tetrahydro-5,9-dioxo-, 6,8-dimethyl ester)

• Product Name: 5H-Benzocycloheptene-6,8-dicarboxylicacid, 6,7,8,9-tetrahydro-5,9-dioxo-, 6,8-dimethyl ester
• CAS No: 6496-77-1
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 524857
• Update Time: 2026-04-29

5H-Benzocycloheptene-6,8-dicarboxylicacid, 6,7,8,9-tetrahydro-5,9-dioxo-, 6,8-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocycloheptene-6,8-dicarboxylicacid, 6,7,8,9-tetrahydro-5,9-dioxo-, 6,8-dimethyl ester
• dimethyl 5,9-dioxo-7,8-dihydro-6H-benzo[7]annulene-6,8-dicarboxylate
• 1,5-Dioxo-1,2,4,5-tetrahydro-3H-benzo< 6,7> cycloheptan-2,4-dicarbonsaeure-dimethylester
• 4,6-dicarbomethoxy-1,2-benzo-1-cycloheptene-3,7-dione
• 4,6-Dimethoxycarbonyl-1,2-benzo-cyclohept-1-en-3,7-dion
• 5H-benzocycloheptene-6,8-dicarboxylic acid-6,7,8,9-tetrahydro-5,9-dioxo-6,8-dimethyl ester
• AC1L7WQT
• NSC380246

Computed Properties

• Exact Mass: 290.07902
• Monoisotopic Mass: 290.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.306
• Boiling Point: 442.5°Cat760mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.54
• PSA: 86.74
• LogP: 1.03410